Cas no 2229377-25-5 (2-(3-tert-butyl-1H-pyrazol-4-yl)-2-methylpropanoic acid)

• Product Name: 2-(3-tert-butyl-1H-pyrazol-4-yl)-2-methylpropanoic acid
• CAS No: 2229377-25-5
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• CID: 6589162
• PubChem ID: 105464310
• Update Time: 2025-07-25

2-(3-tert-butyl-1H-pyrazol-4-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-tert-butyl-1H-pyrazol-4-yl)-2-methylpropanoic acid
• 2229377-25-5
• EN300-1782450

• Inchi： 1S/C11H18N2O2/c1-10(2,3)8-7(6-12-13-8)11(4,5)9(14)15/h6H,1-5H3,(H,12,13)(H,14,15)
• InChI Key： IHQQHGPQWDBIBK-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)C1C=NNC=1C(C)(C)C)=O

Computed Properties

• Exact Mass: 210.136827821g/mol
• Monoisotopic Mass: 210.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66Ų

Additional information on 2-(3-tert-butyl-1H-pyrazol-4-yl)-2-methylpropanoic acid

Introduction to 2-(3-tert-butyl-1H-pyrazol-4-yl)-2-methylpropanoic acid (CAS No. 2229377-25-5)

2-(3-tert-butyl-1H-pyrazol-4-yl)-2-methylpropanoic acid, identified by its Chemical Abstracts Service (CAS) number 2229377-25-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of a 3-tert-butyl substituent and a methylpropanoic acid moiety enhances its molecular complexity, making it a promising candidate for various applications in medicinal chemistry and drug development.

The pyrazole ring is a pivotal feature in this compound, contributing to its unique chemical properties and biological interactions. Pyrazoles have been extensively studied due to their ability to modulate enzyme activities, receptor binding, and cellular signaling pathways. The 3-tert-butyl substitution on the pyrazole ring not only influences the electronic distribution of the molecule but also impacts its solubility and metabolic stability, factors crucial for pharmaceutical applications.

2-methylpropanoic acid, also known as isobutyric acid, is another key component of this compound. Its incorporation into the molecular framework introduces a carboxylic acid group, which can participate in hydrogen bonding and ionic interactions, further enhancing the compound's potential for biological activity. This structural feature makes it particularly interesting for designing molecules that interact with biological targets in specific ways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological behavior of such compounds with higher accuracy. Studies have shown that the 3-tert-butylpyrazole moiety can act as a scaffold for designing drugs targeting inflammatory pathways, making this compound a valuable asset in the quest for novel anti-inflammatory agents. The methylpropanoic acid group further contributes to its pharmacological profile by facilitating interactions with cellular receptors and enzymes.

In the realm of drug discovery, the synthesis and characterization of 2-(3-tert-butyl-1H-pyrazol-4-yl)-2-methylpropanoic acid have been optimized using state-of-the-art synthetic methodologies. Researchers have leveraged catalytic processes and green chemistry principles to improve yield and purity, ensuring that the compound meets stringent pharmaceutical standards. The development of efficient synthetic routes has also reduced costs and environmental impact, aligning with global trends toward sustainable drug production.

One of the most compelling aspects of this compound is its potential application in treating neurological disorders. Preclinical studies have indicated that derivatives of pyrazole-based compounds can modulate neurotransmitter systems involved in conditions such as epilepsy and Alzheimer's disease. The 3-tert-butyl group enhances blood-brain barrier penetration, while the methylpropanoic acid moiety contributes to receptor selectivity. These properties make it an attractive candidate for further investigation in neuropharmacology.

The role of 2-(3-tert-butyl-1H-pyrazol-4-yl)-2-methylpropanoic acid in cancer research is also noteworthy. Emerging evidence suggests that pyrazole derivatives can inhibit key enzymes involved in tumor growth and metastasis. The structural features of this compound allow it to interact with target proteins such as kinases and transcription factors, disrupting cancer cell signaling pathways. Early-phase clinical trials are underway to evaluate its efficacy and safety in oncology applications.

Another area where this compound shows promise is in anti-infective therapy. The unique chemical profile of 2-(3-tert-butyl-1H-pyrazol-4-yl)-2-methylpropanoic acid makes it capable of interfering with microbial metabolic processes without harming host cells. Researchers are exploring its potential as an antibiotic alternative or adjuvant therapy to combat resistant bacterial strains. The presence of both hydrophobic and hydrophilic regions enhances its ability to disrupt microbial cell membranes, providing a multifaceted approach to infection control.

The synthesis of 2-(3-tert-butyl-1H-pyrazol-4-yl)-2-methylpropanoic acid involves multi-step organic reactions, including condensation, alkylation, and functional group transformations. Advanced techniques such as flow chemistry have been employed to streamline these processes, improving scalability and reproducibility. The use of chiral auxiliaries or catalysts ensures high enantiomeric purity, which is critical for pharmaceutical applications where stereochemistry significantly impacts biological activity.

In conclusion, 2-(3-tert-butyl-1H-pyrazol-4-yl)-2-methylpropanoic acid (CAS No. 2229377-25-5) represents a significant advancement in medicinal chemistry due to its versatile structural features and broad range of potential applications. Its unique combination of a pyrazole ring, a 3-tert-butyl substituent, and a methylpropanoic acid moiety positions it as a valuable tool for developing novel therapeutic agents across multiple disease areas. Continued research into its pharmacological properties will likely uncover even more innovative uses for this compound in the future.